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Compound of Interest

Compound Name: Msx-122

Cat. No.: B1684571

For immediate reference, treat Msx-122 as a hazardous chemical. Consult the Safety Data
Sheet (SDS) and your institution's Environmental Health and Safety (EHS) department for
specific guidance.

Msx-122, a novel small molecule and partial CXCR4 antagonist, requires meticulous handling
and disposal procedures due to its potential health and environmental hazards.[1][2][3][4] This
guide provides essential safety and logistical information to support researchers, scientists, and
drug development professionals in the proper management of Msx-122 waste.

Understanding the Hazards of Msx-122

Msx-122 is a research chemical with the CAS number 897657-95-3 and molecular formula
C16H16N6.[1] A thorough understanding of its hazards is the first step in ensuring safe
disposal.

Key Hazard Information:
e Health Hazards:

o May cause allergy or asthma symptoms or breathing difficulties if inhaled (respiratory
sensitizer).

o May cause an allergic skin reaction (skin sensitizer).

o Causes serious eye damage.
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o

Suspected of causing genetic defects.

o

Suspected of damaging fertility or the unborn child.

[¢]

Causes damage to organs.

Causes skin irritation.

[e]

e Environmental Hazards:

o May cause long-lasting harmful effects to aquatic life.

Quantitative Data Summary

The following table summarizes key quantitative data for Msx-122.

Property Value Source

Chemical Identity

CAS Number 897657-95-3
Molecular Formula C16H16N6
Molecular Weight 292.34 g/mol

Physical Properties

Appearance White solid powder

Solubility Soluble in DMSO, not in water.

Toxicological Data

IC50 (CXCR4) ~10 nM

Step-by-Step Disposal Protocol

The proper disposal of Msx-122 waste is critical to protect personnel and the environment. The
following protocol outlines the necessary steps.

Experimental Protocol for Msx-122 Waste Disposal:
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e Personal Protective Equipment (PPE): Before handling Msx-122 waste, ensure appropriate
PPE is worn, including:

[e]

Safety glasses or goggles

o

Chemical-resistant gloves (e.g., nitrile)

Lab coat

[¢]

Closed-toe shoes

o

[e]

In case of potential aerosol generation, a respirator may be required. Consult your
institution's EHS for specific recommendations.

o Waste Segregation:

o Solid Waste: Collect all solid waste contaminated with Msx-122 (e.g., weighing paper,
contaminated gloves, pipette tips) in a designated, clearly labeled hazardous waste
container. The container should be made of a material compatible with the chemical and
have a secure lid.

o Liquid Waste:

= Agueous solutions containing Msx-122 should be collected in a separate, labeled
hazardous waste container.

» Solutions of Msx-122 in organic solvents (e.g., DMSO) must be collected in a
designated solvent waste container. Do not mix with aqueous waste.

o Sharps Waste: Needles, syringes, or other sharps contaminated with Msx-122 must be
disposed of in a designated sharps container.

» Waste Container Labeling: All waste containers must be clearly labeled with the following
information:

o "Hazardous Waste"
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[e]

The full chemical name: "Msx-122" or "N1,N4-di-2-pyrimidinyl-1,4-
benzenedimethanamine”

[e]

The specific hazards (e.g., "Toxic," "Environmental Hazard," "Sensitizer").

The date the waste was first added to the container.

o

[¢]

The name and contact information of the principal investigator or laboratory.

o Storage of Waste:

o Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

o Ensure secondary containment is used to prevent spills.
o Do not store incompatible waste types together.
» Disposal Request:

o Once the waste container is full, or if it has been in storage for a designated period
(consult your EHS for specific time limits), submit a hazardous waste pickup request to
your institution's EHS department.

o Do not pour Msx-122 waste down the drain or dispose of it in the regular trash.

Signaling Pathway and Disposal Workflow Diagrams

The following diagrams illustrate the biological context of Msx-122 and the logical workflow for
its proper disposal.
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Caption: Signaling pathway of Msx-122 as a partial antagonist of the CXCR4 receptor.
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Caption: Logical workflow for the proper disposal of Msx-122 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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